![molecular formula C11H19NO3 B3084715 3-[(Diethylamino)carbonyl]-2,2-dimethylcyclopropanecarboxylic acid CAS No. 1142215-29-9](/img/structure/B3084715.png)
3-[(Diethylamino)carbonyl]-2,2-dimethylcyclopropanecarboxylic acid
Overview
Description
3-[(Diethylamino)carbonyl]-2,2-dimethylcyclopropanecarboxylic acid is a chemical compound with the molecular formula C11H19NO3 and a molecular weight of 213.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropane ring with a carbonyl group and a carboxylic acid group attached to it. Additionally, a diethylamino group is attached to the carbonyl carbon .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, carboxylic acids generally undergo reactions involving the O-H bond, reactions at the carbonyl bond, decarboxylation, and substitution on the R group .Scientific Research Applications
Synthesis and Characterization
3-[(Diethylamino)carbonyl]-2,2-dimethylcyclopropanecarboxylic acid and its derivatives are primarily used in the synthesis of complex molecules due to their unique structural properties. For example, the compound has been utilized as a precursor in the synthesis of various cyclopropanecarboxamide derivatives, showcasing its versatility in organic synthesis. The specific structure of the compound allows for the formation of complex molecules with potential applications in materials science and pharmaceuticals (Fan-yong Yan & Dongqing Liu, 2007).
Applications in Fluorescent Probes
Derivatives of this compound have found applications in the development of fluorescent probes. The fluorescent properties of these compounds change dramatically with the extent of aggregation, which allows them to be used as probes for detecting changes in temperature, solvent polarity, and pH levels. This makes them valuable tools in biochemical and medical research for imaging and diagnostic purposes (Liming Huang & S. Tam-Chang, 2010).
Material Science
In material science, derivatives of this compound have been explored for their potential applications in the synthesis of polymeric materials. These compounds can be used to introduce specific functional groups into polymers, thereby modifying their physical and chemical properties for various applications, including the development of new materials with enhanced performance characteristics (T. Fukushima, T. Oyama, & M. Tomoi, 2003).
Properties
IUPAC Name |
3-(diethylcarbamoyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-5-12(6-2)9(13)7-8(10(14)15)11(7,3)4/h7-8H,5-6H2,1-4H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVBVVSCJEKVQRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1C(C1(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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